1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxohexyl)oxy)-, chloride
Overview
Description
1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxohexyl)oxy)-, chloride, also known as 'ATP-Cl', is a quaternary ammonium compound that has been widely used in scientific research for its unique properties. This compound is synthesized through different methods and has multiple applications in scientific research.
Mechanism of Action
ATP-Cl acts as a zwitterionic buffer due to the presence of both positive and negative charges on its structure. It interacts with the surface of proteins and enzymes, stabilizing their structure and preventing denaturation. ATP-Cl also acts as a surfactant, reducing the interfacial tension between different phases. This property makes ATP-Cl useful in emulsification, solubilization, and micellization processes.
Biochemical and Physiological Effects:
ATP-Cl has no known biochemical or physiological effects. It is not metabolized by the body and is excreted unchanged in the urine. Therefore, it is considered safe for use in scientific research.
Advantages and Limitations for Lab Experiments
ATP-Cl has several advantages for lab experiments. It is stable under different pH and temperature conditions and has a high solubility in water. It is also compatible with different analytical techniques, such as UV-Vis spectroscopy and mass spectrometry. However, ATP-Cl has some limitations, such as its high cost and low availability. Moreover, ATP-Cl can interfere with some biochemical assays, such as the Bradford assay, due to its zwitterionic nature.
Future Directions
There are several future directions for the use of ATP-Cl in scientific research. One potential application is in the development of drug delivery systems, where ATP-Cl can act as a co-surfactant to improve the solubility and stability of drugs. Another potential application is in the preparation of biosensors, where ATP-Cl can be used as a stabilizer for enzymes and proteins. Moreover, ATP-Cl can be used as a model compound for studying the interaction between surfactants and biological systems, such as membranes and proteins.
Conclusion:
In conclusion, ATP-Cl is a unique compound that has multiple applications in scientific research. It is synthesized through a series of chemical reactions and has been used as a surfactant, zwitterionic buffer, stabilizer, and co-surfactant. ATP-Cl has no known biochemical or physiological effects and is considered safe for use in scientific research. Although ATP-Cl has some limitations, it has several advantages for lab experiments. There are also several future directions for the use of ATP-Cl in scientific research, such as in drug delivery systems, biosensors, and the study of surfactant-biological system interactions.
Synthesis Methods
ATP-Cl is synthesized through a series of chemical reactions. The starting material is 3-carboxy-N,N,N-trimethyl-1-propanaminium iodide, which is reacted with 1-bromo-hexan-1-one in the presence of a base to obtain the intermediate product. The intermediate product is then reacted with oxalyl chloride to obtain the final product, ATP-Cl. The yield of ATP-Cl is around 70-80%, and the purity can be improved through recrystallization.
Scientific Research Applications
ATP-Cl has multiple applications in scientific research. It is mainly used as a surfactant and a zwitterionic buffer in electrophoresis and chromatography. It is also used as a stabilizer for proteins and enzymes, and as a co-surfactant in drug delivery systems. ATP-Cl has been used in the synthesis of gold nanoparticles and in the preparation of biosensors. Moreover, ATP-Cl has been used as a model compound for studying the interaction between surfactants and proteins.
properties
IUPAC Name |
(3-carboxy-2-hexanoyloxypropyl)-trimethylazanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO4.ClH/c1-5-6-7-8-13(17)18-11(9-12(15)16)10-14(2,3)4;/h11H,5-10H2,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTHGTKVOSRYXOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6920-35-0, 14919-34-7 |
Source
|
| Record name | Hexanoylcarnitine chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6920-35-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hexanoylcarnitine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014919347 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | DL-Hexanoylcarnitine chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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